Cas no 119335-96-5 (Benzenemethanol,3-[3-[4-(4-methoxyphenyl)-1-piperazinyl]propoxy]-)

• Product Name: Benzenemethanol,3-[3-[4-(4-methoxyphenyl)-1-piperazinyl]propoxy]-
• CAS No: 119335-96-5
• MF: C₂₁H₂₈N₂O₃
• MW: 356.458625793457
• CID: 148361
• PubChem ID: 3088785
• Update Time: 2025-04-19

Benzenemethanol,3-[3-[4-(4-methoxyphenyl)-1-piperazinyl]propoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-[3-[4-(4-methoxyphenyl)-1-piperazinyl]propoxy]-
• [3-[3-[4-(4-methoxyphenyl)piperazin-1-yl]propoxy]phenyl]methanol
• 119335-96-5
• BRN 5618648
• Benzyl alcohol, m-(3-(4-(p-methoxyphenyl)-1-piperazinyl)propoxy)-
• Benzenemethanol, 3-(3-(4-(4-methoxyphenyl)-1-piperazinyl)propoxy)-
• 3-(3-(4-(4-Methoxyphenyl)-1-piperazinyl)propoxy)benzenemethanol
• DTXSID30152425

• Inchi： 1S/C21H28N2O3/c1-25-20-8-6-19(7-9-20)23-13-11-22(12-14-23)10-3-15-26-21-5-2-4-18(16-21)17-24/h2,4-9,16,24H,3,10-15,17H2,1H3
• InChI Key： MREKWADEJIYKDJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CO)C=1)CCCN1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 356.21014
• Monoisotopic Mass: 356.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.138
• Boiling Point: 544.6°C at 760 mmHg
• Flash Point: 283.2°C
• Refractive Index: 1.574
• PSA: 45.17